Cas no 1260865-34-6 (3-(2-fluoro-4-nitrophenyl)pyrrolidine)

• Product Name: 3-(2-fluoro-4-nitrophenyl)pyrrolidine
• CAS No: 1260865-34-6
• MF: C₁₀H₁₁FN₂O₂
• MW: 210.204945802689
• CID: 6525732
• PubChem ID: 129954123
• Update Time: 2025-05-19

3-(2-fluoro-4-nitrophenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluoro-4-nitrophenyl)pyrrolidine
• EN300-1870489
• Pyrrolidine, 3-(2-fluoro-4-nitrophenyl)-
• DTXSID301275118
• 1260865-34-6

• Inchi： 1S/C10H11FN2O2/c11-10-5-8(13(14)15)1-2-9(10)7-3-4-12-6-7/h1-2,5,7,12H,3-4,6H2
• InChI Key： XRGWDCRILCLZBQ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1CNCC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 210.08045576g/mol
• Monoisotopic Mass: 210.08045576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 57.8Ų

Additional information on 3-(2-fluoro-4-nitrophenyl)pyrrolidine

Introduction to 3-(2-fluoro-4-nitrophenyl)pyrrolidine (CAS No. 1260865-34-6)

3-(2-fluoro-4-nitrophenyl)pyrrolidine, a compound with the chemical identifier CAS No. 1260865-34-6, represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic compound, featuring a pyrrolidine ring fused with a nitro-substituted fluoroaryl group, has garnered attention due to its potential applications in drug discovery and development. The unique structural features of this molecule make it a valuable scaffold for designing novel therapeutic agents with enhanced biological activity and selectivity.

The< strong>fluoro and< strong>nitro substituents in the aromatic ring of 3-(2-fluoro-4-nitrophenyl)pyrrolidine play crucial roles in modulating the pharmacokinetic and pharmacodynamic properties of the compound. The presence of a< strong>fluoro atom is well-documented to improve metabolic stability, lipophilicity, and binding affinity to biological targets, while the< strong>nitro group can serve as a pharmacophore for various biological activities, including anti-inflammatory, antiviral, and anticancer effects. These structural elements contribute to the compound's potential as a lead compound in the development of new pharmaceuticals.

In recent years, there has been a growing interest in exploring the therapeutic potential of pyrrolidine derivatives. The< strong>pyrrolidine moiety is a common pharmacophore found in numerous bioactive molecules, including protease inhibitors, kinase inhibitors, and central nervous system (CNS) drugs. The incorporation of functional groups such as< strong>fluoro and< strong>nitro into the pyrrolidine scaffold enhances its interaction with biological targets, leading to improved efficacy and reduced side effects.

One of the most compelling aspects of 3-(2-fluoro-4-nitrophenyl)pyrrolidine is its potential application in oncology research. Preclinical studies have suggested that this compound exhibits inhibitory activity against various kinases and proteases involved in cancer cell proliferation and survival. The< strong>fluoro-substituted aromatic ring enhances binding affinity to these targets, while the< strong>nitro group contributes to its cytotoxic effects. These findings have prompted further investigation into its role as an anticancer agent.

The compound's structural similarity to known pharmaceuticals also makes it an attractive candidate for drug repurposing. By leveraging existing knowledge about structurally related compounds, researchers can accelerate the discovery process and identify new therapeutic applications for 3-(2-fluoro-4-nitrophenyl)pyrrolidine. This approach not only saves time and resources but also reduces the risk associated with drug development by building upon established pharmacological profiles.

In addition to its oncological potential, 3-(2-fluoro-4-nitrophenyl)pyrrolidine has shown promise in other therapeutic areas. For instance, it has been investigated for its anti-inflammatory properties, where the< strong>fluoro and< strong>nitro substituents contribute to its ability to modulate inflammatory pathways. This makes it a candidate for developing novel treatments for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 3-(2-fluoro-4-nitrophenyl)pyrrolidine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic methodologies, including transition metal-catalyzed reactions and flow chemistry techniques, have been employed to enhance efficiency and scalability. These approaches not only improve the accessibility of the compound but also facilitate its use in large-scale drug development programs.

The pharmacokinetic profile of 3-(2-fluoro-4-nitrophenyl)pyrrolidine is another critical aspect that has been extensively studied. Preliminary data indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it suitable for oral administration. The< strong>fluoro-substituent enhances metabolic stability, while the< strong>nitro-group influences solubility and distribution characteristics. These properties are essential for ensuring that the drug reaches its target site effectively and remains active within the body for an appropriate duration.

In conclusion, 3-(2-fluoro-4-nitrophenyl)pyrrolidine (CAS No. 1260865-34-6) is a promising compound with significant potential in pharmaceutical research and development. Its unique structural features, including the presence of< strong>fluoro,< strong>nitro, and< strong>pyrrolidine moieties, make it an attractive scaffold for designing novel therapeutic agents with enhanced biological activity. Further research is warranted to fully explore its therapeutic applications across various disease areas.